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A detailed comparison of Mayosperse 60 (Polyquaternium-42) and poly-DADMAC, two
cationic polymers utilized as coagulants in water treatment processes. This guide provides an
objective analysis of their performance, supported by available data and experimental protocols
to aid researchers, scientists, and drug development professionals in their selection of water
treatment agents.

Introduction

The removal of suspended and colloidal particles is a critical step in water and wastewater
treatment. Coagulation and flocculation are fundamental processes employed to aggregate
these fine particles into larger flocs that can be subsequently removed by sedimentation or
filtration. This is achieved through the addition of coagulants, which neutralize the surface
charge of the particles, and flocculants, which bridge the aggregated particles together. Among
the various types of coagulants, cationic polymers have gained prominence due to their high
charge density and efficiency.

This guide provides a comparative overview of two such cationic polymers: Mayosperse 60,
also known by its chemical name Polyquaternium-42 and trade names such as WSCP and
Busan 77, and poly(diallyldimethylammonium chloride), commonly known as poly-DADMAC.
While poly-DADMAC is a well-established primary coagulant in water treatment, Mayosperse
60 is primarily recognized as a biocide and algaecide, with secondary applications as a
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flocculant. This comparison will delve into their chemical properties, mechanisms of action, and
performance as coagulants, drawing upon available scientific information.

Chemical Properties and Mechanism of Action

Both Mayosperse 60 and poly-DADMAC are cationic polymers, meaning they carry a positive
charge in aqueous solutions. This positive charge is key to their function as coagulants, as
most suspended patrticles in raw water possess a negative surface charge. The primary
mechanism of coagulation for both polymers is charge neutralization. When introduced into the
water, the positively charged polymer chains adsorb onto the negatively charged colloidal
particles, neutralizing their surface charge. This destabilizes the particles, allowing them to
overcome repulsive forces and aggregate.

Mayosperse 60 (Polyquaternium-42) is a polymeric quaternary ammonium compound. While
its primary application is as a biocide due to its ability to disrupt microbial cell membranes, its
cationic nature also allows it to function as a flocculant.

Poly-DADMAC is a homopolymer of diallyldimethylammonium chloride. It is a high charge
density cationic polymer specifically designed and widely used as a primary coagulant in water
purification.[1][2] Its strong positive charge effectively neutralizes the negative charges of
suspended solids, leading to the formation of microflocs.

Performance Comparison

Direct comparative studies providing quantitative performance data for Mayosperse 60 as a
primary coagulant against poly-DADMAC are limited in publicly available literature. However,
an indirect comparison can be made based on the established performance of poly-DADMAC
and the known properties of Mayosperse 60.

Poly-DADMAC is a highly efficient coagulant for turbidity removal.[1] Studies have shown that it
can achieve significant turbidity reduction at relatively low dosages. For instance, in one study,
a 99.84% turbidity removal was achieved at a dosage of 0.5 ppm for an initial turbidity of 3850
NTU at a pH of 8.[1] The performance of poly-DADMAC is also noted to be less dependent on
pH compared to inorganic coagulants like alum.

Mayosperse 60 (Polyquaternium-42), while listed as a flocculant, is predominantly used for its
biocidal properties. Its effectiveness as a primary coagulant for turbidity removal is not as well-
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documented in scientific literature. It is plausible that its lower charge density compared to poly-
DADMAC might necessitate higher dosages to achieve similar coagulation efficiency. However,
its dual functionality as a biocide and flocculant could be advantageous in specific applications

where microbial control is also a priority.

The following table summarizes the general characteristics and typical performance of poly-
DADMAC. A similar detailed performance data set for Mayosperse 60 as a primary coagulant
is not readily available in the reviewed literature.

Parameter

Mayosperse 60
(Polyquaternium-42)

poly-DADMAC

Primary Function

Biocide, Algaecide, Flocculant

Primary Coagulant

Chemical Structure

Polymeric Quaternary

Ammonium Compound

Poly(diallyldimethylammonium

chloride)

Mechanism of Action

Charge Neutralization,

Microbial Cell Disruption

Charge Neutralization,

Bridging

Typical Dosage

Not established for primary

coagulation

0.2 - 4 mg/L (as reported in

various studies)

Turbidity Removal

Data not available

High (e.g., >99% under optimal

conditions)[1]

pH Sensitivity

Less sensitive than inorganic

coagulants

Less sensitive than inorganic

coagulants

Sludge Production

Likely lower than inorganic

coagulants

Lower than inorganic

coagulants

Experimental Protocols

To evaluate and compare the performance of coagulants like Mayosperse 60 and poly-

DADMAC, a standardized laboratory procedure known as the Jar Test is employed. This test

simulates the coagulation and flocculation processes in a water treatment plant on a bench

scale.
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Jar Test Protocol for Coagulant Comparison

Objective: To determine the optimal dosage of a coagulant for turbidity removal.

Apparatus:

Jar testing apparatus with multiple stirrers

o Beakers (1000 mL)

o Pipettes

e Turbidimeter

e pH meter

o Raw water sample

o Coagulant stock solutions (e.g., 1 g/L of Mayosperse 60 and poly-DADMAC)

Procedure:

Sample Preparation: Fill each beaker with a known volume (e.g., 1000 mL) of the raw water
sample.

« Initial Measurements: Measure and record the initial turbidity and pH of the raw water.

o Coagulant Dosing: While the stirrers are on at a high speed (rapid mix, e.g., 100-120 rpm),
add varying dosages of the coagulant stock solution to each beaker. One beaker should be a
control with no coagulant.

e Rapid Mix: Continue the rapid mix for a short period (e.g., 1-3 minutes) to ensure uniform
dispersion of the coagulant.

e Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for a
longer duration (e.g., 15-20 minutes) to promote the formation of flocs.

» Sedimentation: Turn off the stirrers and allow the flocs to settle for a specified period (e.g., 30
minutes).
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o Final Measurements: Carefully collect a sample from the supernatant of each beaker and
measure the final turbidity and pH.

o Data Analysis: Plot the final turbidity against the coagulant dosage to determine the optimal
dosage that results in the lowest final turbidity.

Visualizing the Coagulation Process and
Experimental Workflow

To better understand the concepts discussed, the following diagrams created using Graphviz
(DOT language) illustrate the coagulation-flocculation mechanism and the experimental
workflow of a jar test.

Caption: Mechanism of Coagulation and Flocculation.

Caption: Experimental Workflow for a Jar Test.

Conclusion

Poly-DADMAC is a well-established and highly effective primary coagulant in water treatment,
with a significant body of research supporting its performance in turbidity removal across
various conditions. Its primary mechanism of action is charge neutralization, leading to efficient
flocculation and sedimentation of suspended patrticles.

Mayosperse 60 (Polyquaternium-42) is a cationic polymer primarily utilized as a biocide and

algaecide. While it possesses flocculating properties due to its positive charge, there is a lack
of comprehensive, publicly available data quantifying its performance as a primary coagulant

for water clarification.

For researchers and professionals seeking a dedicated and high-performance coagulant, poly-
DADMAC is the more documented and predictable choice. However, Mayosperse 60 could
present a viable option in specialized applications where both microbial control and some
degree of flocculation are desired in a single additive. Further research and direct comparative
studies are necessary to fully elucidate the coagulation efficacy of Mayosperse 60 and to
establish its optimal application conditions and cost-effectiveness relative to established
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coagulants like poly-DADMAC. The standardized jar test protocol outlined in this guide
provides a robust framework for conducting such comparative evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sid.ir [sid.ir]

e 2. Natural Flocculants versus Synthetic Polymers for Wastewater Treatment: An In Depth
Study [genesiswatertech.com]

 To cite this document: BenchChem. [Mayosperse 60 vs. poly-DADMAC: A Comparative
Guide for Water Treatment Coagulants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3258882#mayosperse-60-vs-poly-dadmac-as-a-
coagulant-in-water-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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